Cas no 296274-01-6 (Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate)

• Product Name: Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate
• CAS No: 296274-01-6
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• MDL: MFCD00545918
• CID: 3064664
• PubChem ID: 1106870
• Update Time: 2025-07-22

Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-nitrophenylsulfonamido)benzoate
• H33784
• ETHYL 4-[[(4-NITROPHENYL)SULFONYL]AMINO]BENZOATE
• Ethyl 4-((4-nitrophenyl)sulfonamido)benzoate
• Ethyl4-(4-nitrophenylsulfonamido)benzoate
• LS-07148
• STK809899
• ethyl 4-(4-nitrobenzenesulfonamido)benzoate
• Ethyl 4-([(4-nitrophenyl)sulfonyl]amino)benzoate
• AKOS000525517
• benzoic acid, 4-[[(4-nitrophenyl)sulfonyl]amino]-, ethyl ester
• ethyl 4-[(4-nitrophenyl)sulfonylamino]benzoate
• Z45657271
• MFCD00545918
• 296274-01-6
• Oprea1_092930
• ALBB-023024
• ethyl 4-{[(4-nitrophenyl)sulfonyl]amino}benzoate
• Oprea1_857225
• CS-0298956
• Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate

• MDL： MFCD00545918
• Inchi： 1S/C15H14N2O6S/c1-2-23-15(18)11-3-5-12(6-4-11)16-24(21,22)14-9-7-13(8-10-14)17(19)20/h3-10,16H,2H2,1H3
• InChI Key： IHLBCCOGPJOUTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(C(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 350.05725734Da
• Monoisotopic Mass: 350.05725734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate

Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate (CAS No. 296274-01-6): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate, identified by its unique Chemical Abstracts Service (CAS) number 296274-01-6, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of both nitro and sulfonylamino functional groups makes it a versatile intermediate for synthesizing more intricate molecules, particularly in the development of bioactive agents.

The structural composition of Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate is characterized by a benzoate core substituted with a sulfonylamino group linked to a 4-nitrophenyl moiety. This arrangement not only contributes to its unique chemical properties but also opens up diverse possibilities for its utility in medicinal chemistry. The benzoate moiety is well-known for its role in various pharmacophores, while the nitro group can serve as a hydrogen bond acceptor or participate in redox reactions, enhancing the compound's reactivity and interaction potential.

In recent years, there has been growing interest in the development of novel sulfonamides due to their broad spectrum of biological activities. The sulfonylamino group in Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate is particularly noteworthy, as sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been exploring derivatives of this class of compounds to identify new therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate is its potential as a scaffold for drug design. The compound's ability to undergo further functionalization allows chemists to modify its structure systematically, enabling the optimization of key pharmacokinetic and pharmacodynamic parameters. This flexibility has been exploited in several studies aimed at developing small-molecule inhibitors targeting specific biological pathways. For instance, modifications to the nitro group can alter the electronic properties of the molecule, influencing its binding affinity to biological targets.

The benzoate moiety in Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate also plays a crucial role in determining its solubility and bioavailability. Benzoate derivatives are known for their ability to cross biological membranes, making them suitable candidates for oral and topical formulations. This property has been particularly relevant in the development of prodrugs, where the benzoate group can be cleaved under physiological conditions to release the active pharmaceutical ingredient.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate in drug discovery. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions have guided synthetic efforts toward designing analogs with enhanced potency and selectivity. Additionally, virtual screening methods have been employed to identify potential lead compounds derived from Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate, streamlining the drug development process.

The role of Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate in addressing neurological disorders has also been explored. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this compound can interact with key enzymes and receptors involved in these pathologies, offering potential therapeutic benefits.

In conclusion, Ethyl 4-{(4-nitrophenyl)sulfonylamino}benzoate (CAS No. 296274-01-6) represents a versatile and multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it an invaluable tool for developing new drugs and understanding complex molecular interactions. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of innovation in medicinal chemistry.